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Executive Summary

3',5'-Dibromo-4'-hydroxyacetophenone (CAS: 2887-72-1) is a halogenated aromatic ketone
serving as a critical scaffold in medicinal chemistry.[1][2][3] Its structural utility stems from the
"3,5-dibromo-4-hydroxy" motif, which mimics the steric and electronic signature of iodinated
thyroid hormones (thyromimetics) and provides a reactive platform for constructing chalcones,
benzofurans, and Schiff base ligands.

This guide details the synthesis, reactivity, and application of this intermediate, moving beyond
basic properties to explore its role in high-value organic transformations.[4]

Part 1: Chemical Profile & Strategic Value

The molecule is defined by three reactive centers:
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e The Phenolic Hydroxyl (C4-OH): Highly acidic due to the electron-withdrawing inductive
effect (-1) of the ortho-bromine atoms (pKa ~5-6 vs. 10 for phenol). This makes it an excellent
nucleophile for etherification.

e The Acetyl Group (C1-COCH3): A classic electrophile for condensation reactions (Aldol,
Claisen-Schmidt).

o The Ortho-Bromines (C3, C5-Br): Steric blockers that direct reactivity and serve as potential
sites for palladium-catalyzed cross-coupling (Suzuki-Miyaura), although they are often
retained to enhance lipophilicity in bioactive targets.

Key Physical Properties

Property Data Relevance

CAS Number 2887-72-1 Identification

Formula CsHeBr20:2 MW: 293.94 g/mol
White to off-white crystalline ] o

Appearance Visual purity indicator
powder

High thermal stability for reflux

Melting Point 182-187 °C )
reactions
- Soluble in hot MeOH, EtOH, Dictates solvent choice for
Solubility ] o
DMSO:; Insoluble in water recrystallization
o ] Requires mild bases (K2CO3)
Acidity (pKa) ~5.1 (Predicted)

for deprotonation

Part 2: Synthesis Protocols
Method A: Classical Bromination (Scale-Up Ready)

This method utilizes elemental bromine in acetic acid. It is the industry standard due to high
atom economy and scalability.

Mechanism: Electrophilic aromatic substitution (EAS). The hydroxyl group strongly activates
the ortho positions. The acetyl group (meta-director) reinforces this regioselectivity, ensuring
exclusive 3,5-substitution.
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Protocol:
» Dissolution: Dissolve 4'-hydroxyacetophenone (1.0 eq) in Glacial Acetic Acid (10 mL/g).

o Addition: Add a solution of Bromine (Brz, 2.1 eq) in acetic acid dropwise at room

temperature.

o Critical Control: Maintain temperature < 45°C to prevent side-chain bromination (alpha-
bromination of the ketone).

e Reaction: Stir at 50—60°C for 2—4 hours. The solution will transition from deep orange to light

yellow as Brz is consumed.

e Quench: Pour the mixture into ice-cold water (5x volume). The product precipitates
immediately.

 Purification: Filter the solid. Wash with 50% EtOH/Water to remove trace acid. Recrystallize

from hot Ethanol.

Method B: Eco-Friendly Oxidative Bromination (Green
Chemistry)

Uses HBr with an oxidant (H202) or NBS, avoiding the handling of toxic liquid bromine.

Protocol:

Suspend 4'-hydroxyacetophenone in Methanol.

Add N-Bromosuccinimide (NBS) (2.2 eq).

Catalyst: Add 10 mol% NH4OAc or use mild acidic silica support.

Stir at RT for 6 hours. Yields are comparable (90%+) but atom economy is lower due to
succinimide waste.

Part 3: The Reactivity Architecture
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The following diagram illustrates the divergent synthesis pathways originating from 3',5'-
Dibromo-4'-hydroxyacetophenone.

Reaction Conditions
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Caption: Divergent synthetic pathways. The central ketone acts as a "hub” for generating three
distinct classes of bioactive scaffolds.

Part 4: Applications in Drug Discovery
Chalcone Synthesis (Claisen-Schmidt Condensation)

Chalcones derived from this intermediate are potent Michael acceptors. The electron-
withdrawing bromines on the A-ring increase the electrophilicity of the beta-carbon, enhancing
reactivity with cysteine residues in proteins (e.g., in enzyme inhibition studies).

o Target: Anticancer and anti-inflammatory agents.[5][6]
e Reaction:

o Self-Validating Check: The reaction is successful if the white starting material turns into a
bright yellow/orange precipitate (the chalcone) upon acidification.

Schiff Base Ligands & Metal Complexes
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The ketone condenses with primary amines (hydrazides, amino acids) to form azomethines (

).

 Utility: These ligands coordinate with transition metals (Cu(ll), Co(ll), Ni(ll)).[3] The presence
of the phenolic -OH and the imine N creates a stable chelation pocket.

 Bioactivity: The resulting complexes often show 2-10x higher antibacterial activity than the
free ligand due to the "overtone concept of cell permeability"—the metal complex is more
lipophilic and penetrates bacterial membranes more effectively [1].

Thyromimetic Agents

The 3,5-dibromo-4-hydroxy substitution pattern is a bio-isostere of the 3,5-diiodo-4-hydroxy
pattern found in Thyroxine (T4) and Triiodothyronine (T3).

o Research Application: Researchers use this intermediate to synthesize "thyromimetics"—
compounds that bind to thyroid hormone receptors (TR-alpha/beta) but have different
metabolic stability or tissue distribution profiles. The bromine atoms provide the necessary
steric bulk to fit the receptor pocket without the photolability of iodine [2].

Part 5: Safety & Handling (GHS Standards)

Hazard Class H-Code Statement Precautions
Causes severe skin Wear nitrile gloves

Skin Corrosion H314 burns and eye (0.11mm) and face
damage. shield.

Do not eat/drink in lab.

Acute Toxicity H302 Harmful if swallowed.
Wash hands after use.
Stable, but o
. ) ) ) Store away from nitric
Reactivity N/A incompatible with

o acid or peroxides.
strong oxidizers.

Disposal: Halogenated organic waste. Do not mix with general organic solvents if incineration
protocols differ for halogenated compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583977/docs#technical-guide-3-5-dibromo-4-
hydroxyacetophenone-as-a-strategic-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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